Cas no 636-82-8 (1-Cyclohexenylcarboxylic acid)

• Product Name: 1-Cyclohexenylcarboxylic acid
• CAS No: 636-82-8
• MF: C₇H₁₀O₂
• MW: 126.1531
• MDL: MFCD00001545
• CID: 39339
• PubChem ID: 69470
• Update Time: 2024-10-28

1-Cyclohexenylcarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohex-1-enecarboxylic acid
• 1-cyclohexenecarboxyucacid
• CYCLOHEXENE-1-CARBOXYLIC ACID
• 1-CYCLOHEXENECARBOXYLIC ACID
• 1-CYCLOHEXENE-1-CARBOXYLIC ACID
• 3,4,5,6-TETRAHYDROBENZOIC ACID
• TIMTEC-BB SBB006589
• RARECHEM AL BO 2318
• 1-Cyclohexenylcarboxylic acid
• Cyclohex-1-ene-1-carboxylic acid
• cyclohexenecarboxylic acid
• cyclohexenoic acid
• NMEZJSDUZQOPFE-UHFFFAOYSA-N
• 1-Cyclohexenecarboxylicacid
• cyclohexenyl carboxylic acid
• 1-cyclohexene carboxylic acid
• SBB006589

• MDL： MFCD00001545
• Inchi： 1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h4H,1-3,5H2,(H,8,9)
• InChI Key： NMEZJSDUZQOPFE-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 1905520

Computed Properties

• Exact Mass: 126.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.101 g/mL at 25 °C(lit.)
• Melting Point: 35-39 °C (lit.)
• Boiling Point: 133-135 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5
• Water Partition Coefficient: Soluble in water (0.7 g/L at 20°C).
• PSA: 37.30000
• LogP: 1.57140
• Solubility: Not determined

1-Cyclohexenylcarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters